![molecular formula C14H17N5O3 B4190586 1-(5-nitro-3-oxido-2-phenyl-2H-1,2,3-triazol-4-yl)azepane](/img/structure/B4190586.png)
1-(5-nitro-3-oxido-2-phenyl-2H-1,2,3-triazol-4-yl)azepane
Overview
Description
“1-(5-nitro-3-oxido-2-phenyl-2H-1,2,3-triazol-4-yl)azepane” is a compound that belongs to the class of 1,2,3-triazoles . Triazoles are nitrogen-embedded heterocycles that have attracted significant attention in the pharmaceutical industry and academia due to their wide range of medicinal applications . They are known for their resistance to various enzymes and their broad spectrum of medicinal applications against several malignant cells, microorganisms, and viruses .
Synthesis Analysis
The synthesis of 1,2,3-triazoles involves a Cu(I) catalyzed [3 + 2] dipolar cycloaddition . This process is also known as ‘click’ chemistry . The synthesis of triazoles can be accomplished using various nitrogen sources .
Molecular Structure Analysis
The exact mass of “this compound” is 303.133139424 u and its formula is C14H17N5O3 .
Chemical Reactions Analysis
1,2,3-Triazoles are generally inactive to basic or acidic hydrolysis and reducing and oxidizing reactions even at higher temperatures . They have immense chemical reliability, effective dipole moment, capability of hydrogen bonding, and aromatic character .
Physical And Chemical Properties Analysis
The parent 1H-1,2,3-triazole is a colorless liquid, highly soluble in water, with a density of 1.192, an mp of 23–25°C, and a bp of 203°C .
Mechanism of Action
While the specific mechanism of action for “1-(5-nitro-3-oxido-2-phenyl-2H-1,2,3-triazol-4-yl)azepane” is not explicitly mentioned in the sources, 1,2,3-triazoles are known to exhibit numerous biological activities such as anti-proliferative, anti-HIV, anti-inflammation, antimicrobial, anticonvulsant, anti-leishmanial, anti-trypanosomal, etc .
Future Directions
1,2,3-Triazoles have shown potential in a wide range of applications in synthetic organic chemistry, drug discovery process, supramolecular chemistry, chemical biology, polymer chemistry, fluorescent imaging as well as materials chemistry . Therefore, the future directions for “1-(5-nitro-3-oxido-2-phenyl-2H-1,2,3-triazol-4-yl)azepane” could involve further exploration of its potential applications in these areas.
properties
IUPAC Name |
1-(5-nitro-3-oxido-2-phenyltriazol-3-ium-4-yl)azepane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O3/c20-18-14(16-10-6-1-2-7-11-16)13(19(21)22)15-17(18)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKOQWLZWNFTSNX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=[N+](N(N=C2[N+](=O)[O-])C3=CC=CC=C3)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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